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Compound of Interest

3-Hydroxy-4-methoxybenzoyl!
Compound Name:
chloride

cat. No.: B1390170

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Hydroxy-4-methoxybenzoyl chloride
(CAS No. 289896-68-0), a valuable chemical intermediate. The guide details commercial
suppliers, presents key technical data in a comparative format, outlines relevant experimental
protocols, and includes workflow visualizations to aid in sourcing and application.

Chemical Overview

3-Hydroxy-4-methoxybenzoyl chloride is an acyl chloride derivative of isovanillic acid. Its
chemical structure incorporates a reactive benzoyl chloride moiety, making it a crucial building
block in the synthesis of more complex molecules, including pharmaceutical impurities and
other fine chemicals.[1]

Chemical Properties:[2]
e Molecular Formula: CsH7CIlOs
e Molecular Weight: 186.59 g/mol

» |IUPAC Name: 3-hydroxy-4-methoxybenzoyl chloride

Commercial Suppliers and Product Specifications
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The following table summarizes key information for commercial suppliers of 3-Hydroxy-4-
methoxybenzoyl chloride to facilitate comparison and procurement. Please note that

availability and product specifications are subject to change, and direct inquiry with the supplier
IS recommended.
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Experimental Protocols

While specific protocols for 3-Hydroxy-4-methoxybenzoyl chloride are not readily published,
a general and widely accepted method for the synthesis of aryl acid chlorides from their
corresponding carboxylic acids is provided below. This protocol is based on the synthesis of the
related compound, 4-methoxybenzoyl chloride, and can be adapted by a skilled chemist.

Synthesis of an Aryl Acyl Chloride from Carboxylic Acid

This procedure outlines the conversion of a substituted benzoic acid to its corresponding
benzoyl chloride using a chlorinating agent like thionyl chloride or oxalyl chloride.

Materials:

e Substituted Benzoic Acid (e.g., 3-Hydroxy-4-methoxybenzoic acid)

Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)z2)

Anhydrous Dichloromethane (DCM) or another suitable inert solvent

N,N-dimethylformamide (DMF) (catalytic amount)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel)

Inert atmosphere setup (e.g., nitrogen or argon line)
Procedure:[5][6]

e Setup: Assemble a dry, two-neck round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel under an inert atmosphere.

» Dissolution: Dissolve the starting aryl acid (1 equivalent) in anhydrous dichloromethane.

o Catalyst Addition: Add a catalytic amount (e.g., 2 drops) of N,N-dimethylformamide (DMF) to
the solution.
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» Chlorinating Agent Addition: To the stirred solution, add the chlorinating agent (e.qg., oxalyl
chloride, ~2 equivalents) dropwise at room temperature.

e Reaction: Stir the mixture at room temperature for approximately 1-2 hours. The reaction
progress can be monitored by the cessation of gas evolution (HCIl and SOz if using thionyl
chloride; CO, COz2 and HCI if using oxalyl chloride).

o Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure
using a rotary evaporator to remove the solvent and any excess chlorinating agent.

e Product: The resulting crude acid chloride is often used directly in the next synthetic step
without further purification. The product should be stored under anhydrous conditions to
prevent hydrolysis.

Safety and Handling Precautions

Acyl chlorides, including 3-Hydroxy-4-methoxybenzoyl chloride, are hazardous chemicals
that require careful handling in a controlled laboratory environment.

o Reactivity: Reacts violently with water, alcohols, and other nucleophiles.[7][8][9] Ensure all
glassware is dry and the reaction is protected from moisture.

o Corrosivity: Causes severe skin burns and eye damage.[7][10]
o Toxicity: Vapors are irritating to the mucous membranes and respiratory tract.[8][11]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, tightly fitting safety goggles, a face shield, and a lab coat.[7][11]

» Ventilation: Handle the compound exclusively within a well-ventilated fume hood.[11]
e First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
copious amounts of water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek immediate medical attention.[7]
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o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

Visualized Workflows

The following diagrams illustrate key decision-making and experimental processes relevant to
working with 3-Hydroxy-4-methoxybenzoyl chloride.
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Caption: Logical workflow for sourcing 3-Hydroxy-4-methoxybenzoyl chloride.
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Caption: Experimental workflow for acyl chloride synthesis.

Applications in Research and Development
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3-Hydroxy-4-methoxybenzoyl chloride is primarily used as a reactive intermediate in organic
synthesis. Its utility is highlighted in the preparation of standards for analytical chemistry and in
the development of new chemical entities. For example, it is identified as a related impurity of
Diosmetin, a flavonoid investigated for its potential biological activities.[1] Its structural similarity
to vanilloyl chloride suggests its potential application in synthesizing derivatives with
applications in flavor chemistry and as precursors for more complex pharmaceutical agents.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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